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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of rac-MF-
094, a potent and selective inhibitor of Ubiquitin Specific Peptidase 30 (USP30). Adherence to
this protocol will ensure the accurate and consistent preparation of this compound for in vitro
and in vivo research applications.

Introduction

rac-MF-094 is a key tool for studying the role of USP30 in various cellular processes, including
mitophagy and protein ubiquitination.[1] Proper preparation of stock solutions is critical for
obtaining reliable and reproducible experimental results. This protocol outlines the necessary
materials, equipment, and steps for dissolving and storing rac-MF-094.

Materials and Equipment

e rac-MF-094 powder

o Dimethyl sulfoxide (DMSO), anhydrous/newly opened
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Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (recommended)

Calibrated pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Quantitative Data Summary

For accurate preparation of stock solutions, refer to the following table which summarizes the
key quantitative information for rac-MF-094.

Parameter Value Reference

Molecular Weight ~535.67 g/mol Calculated from data in[1]
Solubility in DMSO 125 mg/mL [1]

Molar Solubility in DMSO 233.34 mM [1]

IC50 for USP30 120 nM [1]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of rac-MF-094 in DMSO, a
common starting concentration for many experiments.

e Preparation: Ensure a sterile working environment. Allow the rac-MF-094 vial to equilibrate
to room temperature before opening to prevent condensation.

» Weighing: Accurately weigh the desired amount of rac-MF-094 powder. For example, to
prepare 1 mL of a 10 mM stock solution, you would need 5.36 mg of the compound.

¢ Dissolution:
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o Add the appropriate volume of anhydrous DMSO to the vial containing the rac-MF-094
powder. It is crucial to use a new, unopened bottle of DMSO as it is hygroscopic and
absorbed water can affect solubility.[1]

o Vortex the solution thoroughly for several minutes to aid dissolution.

o For complete dissolution, sonication in an ultrasonic bath is recommended.[1]

 Verification: Visually inspect the solution to ensure that all the powder has completely
dissolved and the solution is clear.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

In Vivo Formulation Protocols

For in vivo studies, rac-MF-094 can be formulated as follows:

» For a clear solution: A working solution of = 5 mg/mL can be prepared by diluting a 50.0
mg/mL DMSO stock solution with 20% SBE-3-CD in saline.[1]

o For a suspended solution: A 2.08 mg/mL suspended solution for oral or intraperitoneal
injection can be made by mixing a 20.8 mg/mL DMSO stock solution with PEG300, Tween-
80, and saline.[1]

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the mechanism of action of rac-MF-094 and the experimental
workflow for stock solution preparation.
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Mechanism of action of rac-MF-094 as a USP30 inhibitor.
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Preparation Workflow
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Caption: Workflow for preparing rac-MF-094 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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